Cas no 31555-53-0 (2(5H)-Furanone,3-bromo-5-(bromomethylene)-)
31555-53-0 structure
Product Name:2(5H)-Furanone,3-bromo-5-(bromomethylene)-
CAS No:31555-53-0
MF:C5H2Br2O2
MW:253.876180171967
CID:306684
PubChem ID:5966182
Update Time:2025-04-19
2(5H)-Furanone,3-bromo-5-(bromomethylene)- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone,3-bromo-5-(bromomethylene)-
- NSC-237813
- NSC 237813
- 31555-53-0
- 2(5H)-Furanone, 3-bromo-5-(bromomethylene)-
- NSC237813
-
- Inchi: 1S/C5H2Br2O2/c6-2-3-1-4(7)5(8)9-3/h1-2H/b3-2+
- InChI Key: UYOUBWYVSSHGLX-NSCUHMNNSA-N
- SMILES: BrC1C(=O)O/C(=C/Br)/C=1
Computed Properties
- Exact Mass: 251.84206
- Monoisotopic Mass: 251.842
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 2.1
Experimental Properties
- Density: 2.65
- Boiling Point: 230°C at 760 mmHg
- Flash Point: 92.9°C
- Refractive Index: 1.816
- PSA: 26.3
2(5H)-Furanone,3-bromo-5-(bromomethylene)- Related Literature
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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